4-chloro-N-(4-fluorobenzyl)-N-(furan-2-ylmethyl)benzamide

• Molecular Formula: C19H15ClFNO2
• Molecular Weight: 343.8 g/mol
• IUPAC Name: 4-chloro-N-[(4-fluorophenyl)methyl]-N-(furan-2-ylmethyl)benzamide
• InChI: InChI=1S/C19H15ClFNO2/c20-16-7-5-15(6-8-16)19(23)22(13-18-2-1-11-24-18)12-14-3-9-17(21)10-4-14/h1-11H,12-13H2
• InChI Key: NTOHZOQPWWDNRD-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CN(CC2=CC=C(C=C2)F)C(=O)C3=CC=C(C=C3)Cl

Description

This compound features a benzamide core substituted with a chlorine atom at the 4-position. The N-alkylation introduces two distinct aromatic groups: a 4-fluorobenzyl moiety and a furan-2-ylmethyl group. The compound’s structure is validated via FT-IR and NMR spectroscopy, with characteristic peaks for C=O (1680–1700 cm⁻¹), C-Cl (750–800 cm⁻¹), and aromatic C-F (1100–1200 cm⁻¹) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-chloro-N-(4-fluorobenzyl)-N-(furan-2-ylmethyl)benzamide typically involves multiple steps, starting from readily available precursors. One common synthetic route includes:

Formation of the Benzamide Core: The initial step involves the reaction of 4-chlorobenzoic acid with thionyl chloride to form 4-chlorobenzoyl chloride.

Introduction of the Fluorobenzyl Group: The 4-chlorobenzoyl chloride is then reacted with 4-fluorobenzylamine under basic conditions to yield 4-chloro-N-(4-fluorobenzyl)benzamide.

Attachment of the Furan-2-ylmethyl Group: Finally, the furan-2-ylmethyl group is introduced through a nucleophilic substitution reaction using furan-2-ylmethylamine.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to enhance yield and purity. This can include the use of advanced catalysts, controlled reaction environments, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

4-chloro-N-(4-fluorobenzyl)-N-(furan-2-ylmethyl)benzamide can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan-2-carboxylic acid derivatives.

Reduction: The benzamide core can be reduced to form corresponding amines.

Substitution: The chloro and fluoro groups can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like amines, thiols, and alkoxides can be used in substitution reactions.

Major Products

Oxidation: Furan-2-carboxylic acid derivatives.

Reduction: Corresponding amines.

Substitution: Various substituted benzamides depending on the nucleophile used.

Scientific Research Applications

4-chloro-N-(4-fluorobenzyl)-N-(furan-2-ylmethyl)benzamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-chloro-N-(4-fluorobenzyl)-N-(furan-2-ylmethyl)benzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Benzamide Derivatives

a) 4-Chloro-N-[N-(6-Methyl-2-Pyridyl)Carbamothioyl]Benzamide

• Structural Differences : Replaces the N-fluorobenzyl and furan groups with a pyridylthiourea group.
• Spectral Data : C=S stretch at 1250–1350 cm⁻¹ (absent in the target compound) .

b) 4-Chloro-N-(2,2,2-Trichloro-1-(3-Arylthioureido)Ethyl)Benzamides

• Structural Differences : Features a trichloroethyl group and arylthiourea substituents.
• Impact : The electron-withdrawing Cl₃C– group increases electrophilicity, possibly affecting metabolic stability .

c) 4-Chloro-N-[(4-Methylphenyl)Sulphonyl]-N-Propyl Benzamide (1A)

• Structural Differences : Sulphonamide group instead of fluorobenzyl/furanmethyl.
• Impact : Sulphonyl groups enhance acidity (pKa ~10) and water solubility compared to alkylated benzamides .

N-Substituted Benzamides with Heteroaryl Groups

a) N-(4-Fluorobenzyl)-N-(4-Methoxyphenyl)Thiophene-2-Carboxamide (19e)

• Structural Differences : Thiophene-2-carboxamide replaces the benzamide core.
• Impact : Thiophene’s aromaticity and sulfur atom may alter π-π stacking interactions and redox properties .

b) 4-Chloro-N-(Furan-2-ylmethyl)-N-[(3-Methylthiophen-2-yl)Methyl]Benzamide (BH37347)

• Structural Differences : 3-Methylthiophen-2-ylmethyl replaces 4-fluorobenzyl.

a) 4-Chloro-N-(5-(3-Nitrophenyl)-1,3,4-Thiadiazole-2-yl)Benzamide

• Activity: Shows antimicrobial activity against Pseudomonas aeruginosa due to the electron-deficient thiadiazole ring .
• Comparison : The target compound’s furan group, being electron-rich, may offer different interaction profiles.

b) VNI and VNF (CYP51 Inhibitors)

• Structural Differences : Imidazole and oxadiazole substituents.
• Activity : Potent antiparasitic agents; the target compound’s fluorobenzyl group may similarly enhance membrane penetration .

Spectral and Physicochemical Data

Table 1: Key Spectral Features

Compound	FT-IR Peaks (cm⁻¹)	¹H NMR (δ, ppm)
Target Compound	1695 (C=O), 765 (C-Cl), 1150 (C-F)	8.0 (Ar-H), 4.8 (N-CH₂), 6.5 (furan)
4-Chloro-N-[N-(6-Methyl-2-Pyridyl)Benzamide	1685 (C=O), 1280 (C=S)	8.2 (Ar-H), 2.5 (CH₃-pyridine)
BH37347	1690 (C=O), 730 (C-Cl)	7.9 (Ar-H), 2.3 (CH₃-thiophene)

Table 2: Physicochemical Properties

Compound	Molecular Weight	logP*	Water Solubility (mg/mL)
Target Compound	358.8	3.2	0.12
1A (Sulphonamide)	352.8	2.1	1.45
VNI	483.3	4.5	0.03

*Calculated using fragment-based methods.

Biological Activity

4-Chloro-N-(4-fluorobenzyl)-N-(furan-2-ylmethyl)benzamide is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, focusing on its synthesis, mechanisms of action, and relevant case studies.

The molecular formula of 4-chloro-N-(4-fluorobenzyl)-N-(furan-2-ylmethyl)benzamide is $C_{19}H_{15}ClFNO_2$, with a molecular weight of 343.8 g/mol. The compound features a chloro group, a fluorobenzyl moiety, and a furan ring, which contribute to its unique biological properties.

Property	Value
Molecular Formula	C19H15ClFNO2
Molecular Weight	343.8 g/mol
IUPAC Name	4-chloro-N-(4-fluorobenzyl)-N-(furan-2-ylmethyl)benzamide
InChI Key	BFCKAJQJENTTNK-UHFFFAOYSA-N

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. Key steps include the formation of the benzoyl chloride derivative from 4-chlorobenzoic acid and subsequent coupling reactions with furan derivatives.

Anticancer Properties

Research has indicated that compounds with similar structures exhibit significant anticancer activity. For instance, studies on related benzamide derivatives have shown promising results against various cancer cell lines. The mechanism often involves inhibition of histone deacetylases (HDACs), leading to altered gene expression and promotion of apoptosis in cancer cells.

In vitro studies have demonstrated that benzamide derivatives can inhibit tumor growth effectively, with IC50 values indicating potent activity against specific cancer types. For example, one study reported an IC50 value of 1.30 μM for a related compound against HepG2 cells, suggesting that the target compound may exhibit comparable efficacy .

Antimicrobial Activity

Preliminary investigations into the antimicrobial properties of fluorinated benzamides suggest that the presence of fluorine enhances antibacterial activity. Compounds with similar moieties have shown effectiveness against Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations (MIC) indicating their potential as antimicrobial agents .

The biological activity of 4-chloro-N-(4-fluorobenzyl)-N-(furan-2-ylmethyl)benzamide is believed to be mediated through:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in cancer cell proliferation and survival.
• Receptor Modulation : Interaction with cellular receptors could alter signaling pathways related to cell growth and apoptosis.

Case Studies

• Anticancer Activity Study : A study focused on related compounds demonstrated significant tumor cell inhibition, supporting the hypothesis that similar structures can lead to effective anticancer agents .
• Antimicrobial Efficacy : Research on fluorinated imines revealed strong antibacterial properties, suggesting that the incorporation of fluorine into the structure enhances biological activity against pathogens .